Cas no 85-81-4 (6-Methoxy-8-nitroquinoline)

6-Methoxy-8-nitroquinoline structure
6-Methoxy-8-nitroquinoline structure
Product Name:6-Methoxy-8-nitroquinoline
CAS No:85-81-4
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD00006802
CID:34359
PubChem ID:6822
Update Time:2024-10-26

6-Methoxy-8-nitroquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-8-nitroquinoline
    • QUINOLINE, 6-METHOXY-8-NITRO-
    • 6-Methoxy-8-nitro-quinoline
    • 8-Nitro-6-methoxyquinoline
    • Methyl 8-nitro-6-quinolyl ether
    • ATS412O1XO
    • MIMUSZHMZBJBPO-UHFFFAOYSA-N
    • NSC1883
    • PubChem9433
    • Oprea1_836531
    • KSC655O7N
    • Quinoline,6-methoxy-8-nitro-
    • MIMUSZHMZBJBPO-UHFFFAOYSA-
    • 6-Methoxy-8-nitroquinoline, 99%
    • Z1509515579
    • C10H8N2O3
    • BRN 0168992
    • AMY25110
    • ammoniumbifluoride
    • 85-81-4
    • NSC 1883
    • METHOXY-8-NITROQUINOLINE, 6-
    • AI3-16314
    • LS-142029
    • UNII-ATS412O1XO
    • M2057
    • NSC-1883
    • A841457
    • methyl-8-nitro-6-quinolylether
    • AKOS005390929
    • STK075103
    • NCGC00161730-01
    • SCHEMBL1378967
    • 6-methoxy8-nitroquinoline
    • J-800163
    • PRIMAQUINE DIPHOSPHATE IMPURITY B [EP IMPURITY]
    • SY004660
    • 5-21-03-00248 (Beilstein Handbook Reference)
    • SR-01000312011-1
    • FT-0621251
    • EN300-119579
    • CS-0043044
    • CU-00000000158-1
    • DTXSID50234050
    • SR-01000312011
    • MFCD00006802
    • J-640160
    • EINECS 201-633-7
    • InChI=1/C10H8N2O3/c1-15-8-5-7-3-2-4-11-10(7)9(6-8)12(13)14/h2-6H,1H3
    • Q27274117
    • CHEMBL166980
    • AS-11089
    • 6-Methoxy-8-nitroquinoline (ACI)
    • DB-056883
    • PRIMAQUINE DIPHOSPHATE IMPURITY B (EP IMPURITY)
    • DTXCID50156541
    • NS00039068
    • MDL： MFCD00006802
    • Inchi： 1S/C10H8N2O3/c1-15-8-5-7-3-2-4-11-10(7)9(6-8)12(13)14/h2-6H,1H3
    • InChI Key： MIMUSZHMZBJBPO-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C2C(=CC=CN=2)C=C(OC)C=1)=O
    • BRN： 0168992

Computed Properties

  • Exact Mass: 204.05300
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.9
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Yellow acicular crystals
  • Density: 1.3244 (rough estimate)
  • Melting Point: 158.0 to 162.0 deg-C
  • Boiling Point: 342.67°C (rough estimate)
  • Flash Point: 179.4℃
  • Refractive Index: 1.5910 (estimate)
  • PSA: 67.94000
  • LogP: 2.67480
  • Solubility: Soluble in chloroform

6-Methoxy-8-nitroquinoline Security Information

6-Methoxy-8-nitroquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-8-nitroquinoline Pricemore >>

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6-Methoxy-8-nitroquinoline Production Method

Production Method 1

56-81-5 56-81-5
85-81-4 85-81-4
Reaction Conditions
1.1 Reagents: Sodium iodide ;  5 min, rt; 0 °C
1.2 Reagents: Sulfuric acid ;  10 min, 0 °C; 2 h, 140 °C
Reference
Visible Light-Promoted Photocatalytic C-5 Carboxylation of 8-Aminoquinoline Amides and Sulfonamides via a Single Electron Transfer Pathway
Sen, Chiranjit; et al, Journal of Organic Chemistry, 2019, 84(16), 9869-9896

Production Method 2

56-81-5 56-81-5
85-81-4 85-81-4
Reaction Conditions
1.1 Reagents: Arsenic oxide (As2O5) ,  Sulfuric acid
Reference
6-Methoxy-8-nitroquinoline
Mosher, Harry S.; et al, Organic Syntheses, 1947, 27, 48-52

Production Method 3

85-81-4 85-81-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Phosphoric acid Solvents: Water ;  1 h, 80 °C; 6 h, 95 °C
1.2 Reagents: Ammonia Solvents: Water
Reference
Uncatalyzed, on water oxygenative cleavage of inert C-N bond with concomitant 8,7-amino shift in 8-aminoquinoline derivatives
Botla, Vinayak; et al, Green Chemistry, 2019, 21(7), 1735-1742

Production Method 4

85-81-4 85-81-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Phosphoric acid Solvents: Water ;  1 h, 80 °C; 6 h, 95 °C; 95 °C → 0 °C
1.2 Reagents: Ammonia Solvents: Water ;  neutralized
Reference
5-Position-selective C-H trifluoromethylation of 8-aminoquinoline derivatives
Kuninobu, Yoichiro; et al, Organic & Biomolecular Chemistry, 2016, 14(34), 8092-8100

Production Method 5

85-81-4 85-81-4
Reaction Conditions
1.1 Reagents: Arsenic oxide (As2O5) ,  Sulfuric acid Solvents: Water
Reference
Skraup reaction with acrolein and its derivatives. I. The preparation of 6-methoxy-8-nitroquinoline
Yale, Harry L., Journal of the American Chemical Society, 1947, 69,

6-Methoxy-8-nitroquinoline Raw materials

6-Methoxy-8-nitroquinoline Preparation Products

6-Methoxy-8-nitroquinoline Related Literature

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